Cas no 51241-40-8 (Benzene, 1-chloro-4-(pentyloxy)-)

• Product Name: Benzene, 1-chloro-4-(pentyloxy)-
• CAS No: 51241-40-8
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 362750
• PubChem ID: 12236160
• Update Time: 2025-04-19

Benzene, 1-chloro-4-(pentyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-(pentyloxy)-
• 1-chloro-4-pentoxybenzene
• AKOS014093501
• DTXSID20481756
• 1-CHLORO-4-(PENTYLOXY)BENZENE
• 4-Chlorophenol, n-pentyl ether
• 51241-40-8
• KMJKRZURJKJWSC-UHFFFAOYSA-N
• SCHEMBL6907235

• Inchi： 1S/C11H15ClO/c1-2-3-4-9-13-11-7-5-10(12)6-8-11/h5-8H,2-4,9H2,1H3
• InChI Key： KMJKRZURJKJWSC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCCCC

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23